Cas no 52396-20-0 (2-amino-2-4-(hydroxymethyl)phenylacetic acid)

• Product Name: 2-amino-2-4-(hydroxymethyl)phenylacetic acid
• CAS No: 52396-20-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD18708109
• CID: 936819
• PubChem ID: 327549
• Update Time: 2025-06-30

2-amino-2-4-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-[4-(hydroxymethyl)phenyl]acetic acid
• AC1L70QW
• NSC303001
• NSC-303001
• SureCN5279281
•  
• 2-amino-2-4-(hydroxymethyl)phenylacetic acid
• EN300-299458
• SCHEMBL5279281
• DTXSID90316400
• AKOS006344401
• 2-amino-2-[4-(hydroxymethyl)phenyl]aceticacid
• 52396-20-0
• DS-008695

• MDL： MFCD18708109
• Inchi： 1S/C9H11NO3/c10-8(9(12)13)7-3-1-6(5-11)2-4-7/h1-4,8,11H,5,10H2,(H,12,13)
• InChI Key： IVQDNDSBHMVGLM-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55
• LogP: 0.96360

Additional information on 2-amino-2-4-(hydroxymethyl)phenylacetic acid

Introduction to 2-amino-2-4-(hydroxymethyl)phenylacetic acid (CAS No. 52396-20-0)

2-amino-2-4-(hydroxymethyl)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 52396-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-amino-2-4-(hydroxymethyl)phenylacetic acid consists of a phenyl ring substituted with both an amino group and a hydroxymethyl group at the 2-position, with an acetic acid moiety attached at the 4-position. This bifunctional nature imparts distinct reactivity and binding capabilities, making it a versatile intermediate in synthetic chemistry. The presence of both basic (amino) and acidic (carboxylic acid) functional groups allows for diverse chemical modifications, enabling the design of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-amino-2-4-(hydroxymethyl)phenylacetic acid and its derivatives. The compound has been studied for its potential role in modulating enzymatic pathways and interacting with biological targets relevant to inflammatory diseases, neurodegenerative disorders, and metabolic conditions. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases, which are key players in cellular signaling pathways associated with these diseases.

One of the most compelling aspects of 2-amino-2-4-(hydroxymethyl)phenylacetic acid is its structural similarity to known bioactive molecules. This similarity suggests that it could serve as a scaffold for drug design, allowing researchers to leverage existing knowledge about pharmacophores and optimize lead compounds through structural analoging. The hydroxymethyl group, in particular, provides a site for further functionalization, enabling the introduction of additional substituents that can enhance binding affinity or selectivity.

Advances in computational chemistry have further facilitated the investigation of 2-amino-2-4-(hydroxymethyl)phenylacetic acid. Molecular docking simulations and quantum mechanical calculations have been employed to predict its interactions with target proteins, providing insights into potential mechanisms of action. These computational approaches have helped identify key residues involved in binding and have guided the design of more potent derivatives.

The synthesis of 2-amino-2-4-(hydroxymethyl)phenylacetic acid presents both challenges and opportunities. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodologies have focused on simplifying these processes through catalytic techniques and green chemistry principles. For instance, asymmetric synthesis has been explored to introduce chirality into the molecule, which is crucial for developing enantiomerically pure drugs with improved efficacy and reduced side effects.

From a biochemical perspective, the compound's ability to interact with biological macromolecules makes it an attractive candidate for studying protein-ligand interactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been utilized to elucidate the binding modes of 2-amino-2-4-(hydroxymethyl)phenylacetic acid with target enzymes. These structural insights are invaluable for rational drug design and for understanding how small molecules can modulate complex biological systems.

The pharmaceutical industry has taken note of the potential applications of 2-amino-2-4-(hydroxymethyl)phenylacetic acid. Several academic research groups and biotechnology companies are currently investigating its use in preclinical studies aimed at identifying novel therapeutic candidates. The compound's dual functionality makes it particularly interesting for developing drugs that require multiple points of interaction within a biological target.

In conclusion, 2-amino-2-4-(hydroxymethyl)phenylacetic acid (CAS No. 52396-20-0) represents a promising area of research in medicinal chemistry. Its unique structural features and functional groups provide a rich foundation for designing new drugs targeting various diseases. As computational methods and synthetic techniques continue to evolve, the pharmacological potential of this compound is likely to be further explored, leading to innovative therapeutic solutions.